6-ethyl-4-((4-ethylpiperazin-1-yl)methyl)-7-hydroxy-2H-chromen-2-one

• IUPAC Name: 6-ethyl-4-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxychromen-2-one
• InChI: InChI=1S/C18H24N2O3/c1-3-13-9-15-14(10-18(22)23-17(15)11-16(13)21)12-20-7-5-19(4-2)6-8-20/h9-11,21H,3-8,12H2,1-2H3
• InChI Key: PKIGYMMVHJFWHY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1O)OC(=O)C=C2CN3CCN(CC3)CC
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

6-ethyl-4-((4-ethylpiperazin-1-yl)methyl)-7-hydroxy-2H-chromen-2-one is a chemical compound that belongs to the class of chromone derivatives. It has been studied for its potential use in various scientific research applications due to its unique chemical structure and properties.

Scientific Research Applications

Synthesis and Biological Activity

• A series of novel compounds, including analogs similar in structure to "6-ethyl-4-((4-ethylpiperazin-1-yl)methyl)-7-hydroxy-2H-chromen-2-one", were synthesized and evaluated for their antimicrobial activity. These compounds exhibited significant antibacterial and antifungal activities, highlighting their potential as antimicrobial agents. The study also included molecular modeling to compare the structure-activity relationship (Mandala et al., 2013).

Catalyst in Synthesis

• Research on silica-bonded N-propylpiperazine sodium n-propionate demonstrated its efficacy as a recyclable catalyst for synthesizing various derivatives, including 4H-pyran and 2H-chromen-2-one derivatives. This highlights the role of related chemical structures in facilitating efficient chemical synthesis processes (Niknam et al., 2013).

Anticholinesterase Activity

• Another study developed a procedure for synthesizing 3-{[4-methyl-3-(4-methylpiperazin-1-yl)]pent-1-en-1-yl}-4H-chromen-4-ones, including compounds structurally related to "6-ethyl-4-((4-ethylpiperazin-1-yl)methyl)-7-hydroxy-2H-chromen-2-one". These compounds were analyzed for their inhibitory activity against butyrylcholinesterase, suggesting potential applications in treating diseases related to the cholinergic system (Filippova et al., 2019).

Neuroprotective Roles

• Compound IMM‐H004, a derivative with a similar structural framework, was investigated for its antioxidant and neuroprotective roles in cerebral ischemia. This research provides insights into the potential therapeutic applications of related compounds in neuroprotection and treatment of ischemic injury (Zuo et al., 2015).

Structural Analysis

• The structural analysis of ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, a compound with structural similarities, was performed using single-crystal X-ray crystallography. This study contributes to understanding the crystallographic properties and potential applications of similar compounds in various fields (Manolov et al., 2012).